(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(furan-3-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C16H16FNO4S/c17-13-1-3-14(4-2-13)23(20,21)15-5-8-18(9-6-15)16(19)12-7-10-22-11-12/h1-4,7,10-11,15H,5-6,8-9H2
• InChI Key: GLWOCUQTFDGUAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)C(=O)C3=COC=C3
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(furan-3-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Corrosion Inhibition

A study on a related compound, synthesized as a novel organic inhibitor, demonstrated effectiveness in preventing mild steel corrosion in acidic media. This research highlights the potential application of (4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(furan-3-yl)methanone and its derivatives in corrosion prevention, which could be crucial for industrial applications where steel durability is a concern (Singaravelu & Bhadusha, 2022).

Antimicrobial Activity

Another research avenue explored the synthesis of oxime derivatives related to this compound, demonstrating good antimicrobial activity against various bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents, which are crucial in addressing the increasing resistance to existing antibiotics (Mallesha & Mohana, 2014).

Neuroimaging

In the field of neuroimaging, derivatives of this compound were synthesized and evaluated for their potential in visualizing the 5-HT2A receptor with SPECT. This research is significant for the development of diagnostic tools and understanding neurological conditions (Blanckaert et al., 2005).

Material Science

Research in material science has utilized related sulfonated compounds for applications in fuel cells, demonstrating their potential as polyelectrolyte membrane materials. This research opens the door for the use of this compound derivatives in enhancing fuel cell technologies (Kim, Robertson, & Guiver, 2008).

Drug Discovery and Design

In drug discovery, derivatives have been synthesized for potential therapeutic applications, including enzyme inhibition and therapy for various diseases. For example, studies have targeted enzyme inhibitory activity, showing that certain derivatives could serve as therapeutic agents against diseases characterized by enzyme dysfunction (Hussain et al., 2017).